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Compound of Interest

Compound Name: 1,2-Dibenzoylbenzene

Cat. No.: B074432

This guide provides immediate and essential procedural information for the safe handling and
disposal of 1,2-Dibenzoylbenzene, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical for ensuring laboratory safety and
regulatory compliance.

Hazard Assessment

While some classifications do not consider 1,2-Dibenzoylbenzene hazardous under normal
conditions, other sources indicate it may cause allergic skin reactions and serious eye
irritation[1][2]. It is also identified as being very toxic to aquatic life with long-lasting effects[3].
Therefore, it is crucial to handle this chemical with appropriate caution and to prevent
environmental release.

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling 1,2-
Dibenzoylbenzene.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses

Must be worn as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166 to protect

against dust and splashes[1].

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene)

Prevents direct skin contact.
Gloves should be inspected
before use and disposed of

properly after handling[1][4].

Body Protection

Laboratory coat

A fully buttoned lab coat
protects skin and clothing from

contamination[1][4].

Respiratory Protection

NIOSH-approved respirator

Recommended when working
in poorly ventilated areas or
when dust formation is likely to
prevent inhalation[4][5]. Use in
a well-ventilated area or under
a fume hood is the primary

recommendation[1].

Foot Protection

Closed-toe, closed-heel shoes

Protects feet from potential
spills[4].

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood[1][4].
Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before handling the compound.
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» Don the appropriate PPE as specified in the table above.
2. Handling:

e Conduct all manipulations, including weighing and transferring, within a certified chemical
fume hood to minimize inhalation exposure[4].

» Avoid the formation and inhalation of dust[1][2]. Use a spatula for transferring the solid
material[5].

o Keep the container of 1,2-Dibenzoylbenzene tightly closed when not in use[1].

e Avoid contact with skin and eyes[1].

» After handling, wash hands and any exposed skin thoroughly with soap and water[1].
3. In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing[1][2].

o Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Seek medical attention[1][2].

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist[1][2].

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never
give anything by mouth to an unconscious person and seek immediate medical
assistance[1].

Disposal Plan

Proper disposal of 1,2-Dibenzoylbenzene and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste material by sweeping or shoveling it into a suitable, clearly
labeled, and closed container for disposal. Avoid creating dust[1][2].
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» Disposal Method: Dispose of waste and residues in accordance with all applicable local,

state, and federal regulations. This should be done through an approved waste disposal

plant[6]. Do not allow the product to enter drains[2].

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 1,2-

Dibenzoylbenzene.

Property

Value

Molecular Formula

C20H1402

Molecular Weight 286.33 g/mol [7]

Appearance Light yellow crystalline powder/solid[1][8]
Melting Point 144 - 147 °C (291.2 - 296.6 °F)[1]

Odor Odorless[1]

Incompatible Materials

Strong oxidizing agents[1]

Safe Handling Workflow
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Safe Handling Workflow for 1,2-Dibenzoylbenzene

1. Preparation
- Verify fume hood function
- Gather materials
- Don appropriate PPE

2. Handling
- Work in fume hood

- Avoid dust formation
- Keep container closed

3. Post-Handling
- Clean workspace
- Decontaminate equipment
- Wash hands thoroughly

Emergency Procedures
- Eye/Skin Contact: Flush with water
- Inhalation: Move to fresh air
- Ingestion: Seek medical aid

4. Waste Disposal
- Collect in labeled container
- Follow institutional EHS protocol
- Prevent environmental release

5. Storage

- Cool, dry, well-ventilated area
- Tightly sealed container

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling 1,2-
Dibenzoylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0159203&productDescription=1+2-DIBENZOYLBENZENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/3016-97-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibenzoylbenzene
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_bis_3_methoxyphenyl_benzene.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_1_2_Diacetylbenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2494218&productDescription=14-DIBENZYLOXYBENZENE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.scbt.com/p/1-2-dibenzoylbenzene-1159-86-0
https://www.thermofisher.com/order/catalog/product/L01592.03
https://www.thermofisher.com/order/catalog/product/L01592.03
https://www.benchchem.com/product/b074432#personal-protective-equipment-for-handling-1-2-dibenzoylbenzene
https://www.benchchem.com/product/b074432#personal-protective-equipment-for-handling-1-2-dibenzoylbenzene
https://www.benchchem.com/product/b074432#personal-protective-equipment-for-handling-1-2-dibenzoylbenzene
https://www.benchchem.com/product/b074432#personal-protective-equipment-for-handling-1-2-dibenzoylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

